N-[[4-[(2R,4R)-4-Hydroxy-2-(methoxymethyl)pyrrolidine-1-carbonyl]phenyl]methyl]prop-2-enamide

• IUPAC Name: N-[[4-[(2R,4R)-4-hydroxy-2-(methoxymethyl)pyrrolidine-1-carbonyl]phenyl]methyl]prop-2-enamide
• InChI: InChI=1S/C17H22N2O4/c1-3-16(21)18-9-12-4-6-13(7-5-12)17(22)19-10-15(20)8-14(19)11-23-2/h3-7,14-15,20H,1,8-11H2,2H3,(H,18,21)/t14-,15-/m1/s1
• InChI Key: HDJHWRSYVYHEFU-HUUCEWRRSA-N
• Canonical SMILES: COCC1CC(CN1C(=O)C2=CC=C(C=C2)CNC(=O)C=C)O
• Isomeric SMILES: COC[C@H]1C[C@H](CN1C(=O)C2=CC=C(C=C2)CNC(=O)C=C)O
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

The compound you mentioned contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a saturated heterocycle and is used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involving pyrrolidine derivatives can be quite diverse, depending on the functional groups attached to the ring.

Mechanism of Action

The mechanism of action of pyrrolidine derivatives can vary greatly depending on the specific compound and its target. The spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Safety and Hazards

The safety and hazards associated with pyrrolidine derivatives can vary greatly depending on the specific compound. Some pyrrolidine alkaloids have been found to possess toxic effects on animal organs.

Future Directions

Pyrrolidine and its derivatives continue to be an area of interest in drug discovery due to their wide range of biological activities. Future research may focus on the design of new pyrrolidine compounds with different biological profiles.